Cas no 2070-43-1 (2-Fluoro-4-methyl-6-nitrophenol)

• Product Name: 2-Fluoro-4-methyl-6-nitrophenol
• CAS No: 2070-43-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD16658596
• CID: 1092293
• PubChem ID: 22753815
• Update Time: 2025-10-22

2-Fluoro-4-methyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-6-nitrophenol
• SCHEMBL1943304
• CAA07043
• HZSTVMNAYZSGTO-UHFFFAOYSA-N
• 2070-43-1
• Phenol, 2-fluoro-4-methyl-6-nitro-
• CS-0153375
• MFCD16658596
• AS-76642
• D94608

• MDL： MFCD16658596
• Inchi： 1S/C7H6FNO3/c1-4-2-5(8)7(10)6(3-4)9(11)12/h2-3,10H,1H3
• InChI Key： HZSTVMNAYZSGTO-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-Fluoro-4-methyl-6-nitrophenol

Research Briefing on 2-Fluoro-4-methyl-6-nitrophenol (CAS: 2070-43-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Fluoro-4-methyl-6-nitrophenol (CAS: 2070-43-1) is a fluorinated nitrophenol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery and development. Recent studies have highlighted its role in the design of enzyme inhibitors, fluorescent probes, and agrochemicals, making it a compound of considerable interest to researchers in the field.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the use of 2-Fluoro-4-methyl-6-nitrophenol as a building block for the development of novel kinase inhibitors. The researchers demonstrated that the fluorine atom at the 2-position and the nitro group at the 6-position play critical roles in enhancing the binding affinity of the resulting inhibitors to their target kinases. The study reported a series of derivatives with improved selectivity and potency, suggesting the potential of this compound in the design of next-generation kinase-targeted therapeutics.

In the realm of chemical biology, 2-Fluoro-4-methyl-6-nitrophenol has been employed as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. A 2022 study in Analytical Chemistry showcased the development of a ROS-sensitive probe based on this compound, which exhibited high sensitivity and selectivity for hydroxyl radicals. The probe's ability to provide real-time monitoring of ROS levels in live cells has significant implications for understanding oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

Another notable application of 2-Fluoro-4-methyl-6-nitrophenol is in the field of agrochemicals. Research published in Pest Management Science (2023) explored its use as a precursor for the synthesis of novel herbicides. The study found that derivatives of this compound exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The findings underscore the potential of 2-Fluoro-4-methyl-6-nitrophenol as a sustainable alternative to conventional herbicides.

Recent advancements in synthetic methodologies have also focused on improving the efficiency and scalability of 2-Fluoro-4-methyl-6-nitrophenol production. A 2023 study in Organic Process Research & Development reported a novel catalytic process that significantly reduces the environmental impact of its synthesis, aligning with the growing demand for green chemistry practices in the pharmaceutical and agrochemical industries.

In conclusion, 2-Fluoro-4-methyl-6-nitrophenol (CAS: 2070-43-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanistic roles and expand its utility in addressing pressing challenges in human health and agriculture.